3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]-1-(ethanesulfonyl)pyrrolidine

• IUPAC Name: 3-cyclopropyl-6-[(1-ethylsulfonylpyrrolidin-3-yl)methoxy]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H21N5O3S/c1-2-24(21,22)19-8-7-11(9-19)10-23-14-6-5-13-16-17-15(12-3-4-12)20(13)18-14/h5-6,11-12H,2-4,7-10H2,1H3
• InChI Key: XUPIDSFICIAUMM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(C1)COC2=NN3C(=NN=C3C4CC4)C=C2
• Molecular Formula: C15H21N5O3S
• Molecular Weight: 351.4 g/mol

Description

1,2,4-Triazolo and pyridazine derivatives are classes of heterocyclic compounds that have been studied for their diverse pharmacological activities. They are known to exhibit anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities. These compounds are of prime importance due to their extensive therapeutic uses.

Synthesis Analysis

The synthesis of these compounds often involves the fusion of two pharmaceutically active moieties. The review article I found strives to compile the latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives.

Molecular Structure Analysis

The structure of these compounds allows them to manifest substituents around a core scaffold in defined three-dimensional representations. This ability makes them a precise pharmacophore with a bioactive profile, as they can make specific interactions with different target receptors.

Scientific Research Applications

Metabolic Disorders and Diabetes Research

• MK-8245 has been investigated for its role in regulating glucose metabolism. It acts as an inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme involved in glucose homeostasis. .

Cardiovascular Health

• Researchers have explored MK-8245’s impact on cardiovascular health. Its potential to reduce inflammation and oxidative stress may contribute to cardioprotective effects. .

Liver Diseases and Non-Alcoholic Fatty Liver Disease (NAFLD)

• NAFLD is a prevalent liver disorder characterized by fat accumulation. MK-8245 has shown promise in preclinical models by reducing hepatic steatosis and inflammation. .

Anti-Inflammatory Properties

• MK-8245’s anti-inflammatory effects have piqued interest. It modulates immune responses and may be relevant in conditions such as rheumatoid arthritis or inflammatory bowel disease. .

Neurological Disorders

• Some studies suggest that MK-8245 could impact neuroinflammation and neuronal function. .

Cancer Research

• Although less studied, MK-8245’s anti-inflammatory and immunomodulatory properties may have implications in cancer therapy. .

Drug Development and Chemical Biology

• MK-8245 serves as a valuable tool compound for chemical biology studies. .

Pharmacokinetics and Safety Assessment

• Understanding MK-8245’s pharmacokinetics (absorption, distribution, metabolism, and excretion) is crucial for clinical development. .

Mechanism of Action

While the mechanism of action for the specific compound you’re asking about is not available, compounds with similar structures are known to interact with different target receptors due to their ability to accept and donate hydrogen bonds.

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases is a promising future direction.